Cas no 356785-65-4 (Bicyclo[3.2.0]heptan-6-ol,6-ethynyl-)

• Product Name: Bicyclo[3.2.0]heptan-6-ol,6-ethynyl-
• CAS No: 356785-65-4
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 303166
• Update Time: 2024-01-27

Bicyclo[3.2.0]heptan-6-ol,6-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptan-6-ol,6-ethynyl-
• 6-Ethynylbicyclo[3.2.0]heptan-6-ol
• Bicyclo[3.2.0]heptan-6-ol, 6-ethynyl- (9CI)

• Inchi： 1S/C9H12O/c1-2-9(10)6-7-4-3-5-8(7)9/h1,7-8,10H,3-6H2
• InChI Key： OOIUPOAWSDRRAQ-UHFFFAOYSA-N
• SMILES： C12C(C(C#C)(O)C1)CCC2

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23